Cas no 137359-82-1 (14,15beta-Dihydroxyklaineanone)

• Product Name: 14,15beta-Dihydroxyklaineanone
• CAS No: 137359-82-1
• Molecular Formula: C₂₀H₂₈O₈
• Molecular Weight: 396.4315
• CID: 1507295

14,15beta-Dihydroxyklaineanone Properties

Names and Identifiers

• 14,15β-dihydroxyklaineanone
• 14,15beta-Dihydroxyklaineanone
• 14,15-β-dihydroxyklaineanone
• 14,15beta-Dihydroxyklaineoanone
• 14,15 β-Dihydroxyklaineanone

• InChIKey： NWNMAVFXIRDAPM-RELKVJPISA-N
• Inchi： 1S/C20H28O8/c1-7-5-10(21)15(24)18(3)9(7)6-11-19(4)14(18)13(23)12(22)8(2)20(19,27)16(25)17(26)28-11/h5,8-9,11-16,22-25,27H,6H2,1-4H3/t8-,9-,11+,12+,13-,14+,15+,16-,18-,19+,20-/m0/s1
• SMILES： O1C([C@@]([H])([C@]2([C@@]([H])(C([H])([H])[H])[C@]([H])([C@@]([H])([C@]3([H])[C@@]4(C([H])([H])[H])[C@@]([H])(C(C([H])=C(C([H])([H])[H])[C@]4([H])C([H])([H])[C@]1([H])[C@]32C([H])([H])[H])=O)O[H])O[H])O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 396.178418g/mol
• Surface Charge: 0
• XLogP3: -1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 0
• Monoisotopic Mass: 396.178418g/mol
• Monoisotopic Mass: 396.178418g/mol
• Topological Polar Surface Area: 145Ų
• Heavy Atom Count: 28
• Complexity: 778
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 396.4

Experimental Properties

• LogP: -1.08610
• PSA: 144.52000
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.472±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids